Cas no 89296-58-2 (Octanoic acid, 2-hexyl-, chloromethyl ester)
89296-58-2 structure
Product Name:Octanoic acid, 2-hexyl-, chloromethyl ester
CAS No:89296-58-2
MF:C15H29ClO2
MW:276.842564344406
CID:604985
PubChem ID:20429210
Update Time:2025-04-19
Octanoic acid, 2-hexyl-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 2-hexyl-, chloromethyl ester
- chloromethyl 2-hexyloctanoate
- 89296-58-2
- SCHEMBL10876247
- DTXSID90606954
-
- Inchi： 1S/C15H29ClO2/c1-3-5-7-9-11-14(15(17)18-13-16)12-10-8-6-4-2/h14H,3-13H2,1-2H3
- InChI Key： UQVWQJIGFFRWNT-UHFFFAOYSA-N
- SMILES： ClCOC(C(CCCCCC)CCCCCC)=O
Computed Properties
- Exact Mass: 276.1856079g/mol
- Monoisotopic Mass: 276.1856079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 26.3Ų
Octanoic acid, 2-hexyl-, chloromethyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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